2-(1,3-Benzothiazol-2-yl)cyclohex-1-ene-1-carboxylic acid
Description
2-(1,3-Benzothiazol-2-yl)cyclohex-1-ene-1-carboxylic acid (BCH) is a cyclic carboxylic acid that is widely used in the synthesis of various organic compounds. BCH is a versatile molecule that can be used in a variety of ways, from being used as a catalyst in a reaction to being used as a reagent in the synthesis of other molecules. BCH is a common building block in the synthesis of organic compounds, and is used in a variety of applications, from pharmaceuticals to materials science.
Scientific Research Applications
Pharmaceutical Applications
Benzothiazole derivatives are known for their pharmaceutical and biological activity , including use as anti-inflammatory agents and enzyme inhibitors . This suggests that our compound could potentially be explored for similar pharmaceutical applications .
Antibacterial Activities
Studies have shown that certain benzothiazole compounds exhibit antibacterial activities against various bacterial strains such as Escherichia coli, Proteus species, Staphylococcus aureus, and Pseudomonas aeruginosa . This indicates a potential application in developing new antibacterial agents.
Industrial Applications
Benzothiazoles are used as vulcanization accelerators and antioxidants . The specific compound may also find use in these industrial processes due to its structural similarity .
Agricultural Applications
These compounds can act as plant growth regulators , suggesting a possible application in agriculture to enhance plant development and yield .
Imaging and Fluorescence
Benzothiazoles serve as imaging reagents and materials for fluorescence , which could mean that our compound might be useful in medical imaging or creating fluorescent materials .
Electroluminescent Devices
Due to their role in electroluminescent devices, there’s a possibility that “2-(1,3-Benzothiazol-2-yl)cyclohex-1-ene-1-carboxylic acid” could be investigated for use in the development of new electroluminescent materials .
Anticonvulsant Activity
Some benzothiazole derivatives have been evaluated for their anticonvulsant activity , which suggests a research avenue for our compound in the treatment or management of seizure disorders .
properties
IUPAC Name |
2-(1,3-benzothiazol-2-yl)cyclohexene-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO2S/c16-14(17)10-6-2-1-5-9(10)13-15-11-7-3-4-8-12(11)18-13/h3-4,7-8H,1-2,5-6H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKMNTIUDVJSSNV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=C(C1)C2=NC3=CC=CC=C3S2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-Benzothiazol-2-yl)cyclohex-1-ene-1-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
